Cas no 56446-71-0 (2,5,8,11-Tetraoxa-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene)

• Product Name: 2,5,8,11-Tetraoxa-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene
• CAS No: 56446-71-0
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 348840
• PubChem ID: 12216312
• Update Time: 2025-04-19

2,5,8,11-Tetraoxa-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraoxa-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene
• DTXSID40480882
• 56446-71-0

• Inchi： 1S/C11H15NO4/c1-2-10-12-11(3-1)16-9-7-14-5-4-13-6-8-15-10/h1-3H,4-9H2
• InChI Key： WPZFWYNBAUZUOZ-UHFFFAOYSA-N
• SMILES： O1CCOC2=CC=CC(=N2)OCCOCC1

Computed Properties

• Exact Mass: 225.10015
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81